Cas no 94195-90-1 (2-[2-(3-Methoxy-phenyl)-2-oxo-ethyl]-3-oxo-butyric acid ethyl ester)

• Product Name: 2-[2-(3-Methoxy-phenyl)-2-oxo-ethyl]-3-oxo-butyric acid ethyl ester
• CAS No: 94195-90-1
• MF: C₁₅H₁₈O₅
• MW: 278.300425052643
• CID: 5851421
• PubChem ID: 13320927
• Update Time: 2025-06-11

2-[2-(3-Methoxy-phenyl)-2-oxo-ethyl]-3-oxo-butyric acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• WASNGNOCYWVARI-UHFFFAOYSA-N
• SCHEMBL380840
• 2-[2-(3-methoxy-phenyl)-2-oxo-ethyl]-3-oxo-butyric acid ethyl ester
• 94195-90-1
• EN300-7443899
• ethyl 2-acetyl-4-(3-methoxyphenyl)-4-oxobutanoate
• 2-[2-(3-Methoxy-phenyl)-2-oxo-ethyl]-3-oxo-butyric acid ethyl ester

• Inchi： 1S/C15H18O5/c1-4-20-15(18)13(10(2)16)9-14(17)11-6-5-7-12(8-11)19-3/h5-8,13H,4,9H2,1-3H3
• InChI Key： WASNGNOCYWVARI-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(C)=O)CC(C1C=CC=C(C=1)OC)=O)=O

Computed Properties

• Exact Mass: 278.11542367g/mol
• Monoisotopic Mass: 278.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.7Ų

Additional information on 2-[2-(3-Methoxy-phenyl)-2-oxo-ethyl]-3-oxo-butyric acid ethyl ester

Comprehensive Overview of 2-[2-(3-Methoxy-phenyl)-2-oxo-ethyl]-3-oxo-butyric acid ethyl ester (CAS No. 94195-90-1)

2-[2-(3-Methoxy-phenyl)-2-oxo-ethyl]-3-oxo-butyric acid ethyl ester, with the CAS number 94195-90-1, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This ester derivative is characterized by its unique molecular structure, which includes a methoxy-phenyl group and a 3-oxo-butyric acid ethyl ester moiety. Its structural complexity makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds.

The compound's CAS registry number 94195-90-1 is a critical identifier for researchers and manufacturers, ensuring precise communication and documentation in scientific literature and regulatory filings. The presence of the methoxy group in its structure enhances its solubility in organic solvents, making it a versatile reagent in laboratory settings. Additionally, the ethyl ester component contributes to its stability, which is essential for storage and handling in industrial applications.

In recent years, the demand for 2-[2-(3-Methoxy-phenyl)-2-oxo-ethyl]-3-oxo-butyric acid ethyl ester has increased due to its potential applications in drug discovery. Researchers are particularly interested in its role as a building block for pharmaceutical intermediates, which are crucial for the development of new therapeutics. The compound's ability to undergo various chemical transformations, such as hydrolysis and reduction, makes it a valuable asset in medicinal chemistry.

From an environmental and sustainability perspective, the synthesis and use of CAS 94195-90-1 align with the growing emphasis on green chemistry principles. Efforts are being made to optimize its production processes to minimize waste and reduce energy consumption. This aligns with the broader industry trend toward sustainable chemical manufacturing, which is a hot topic among stakeholders in the chemical and pharmaceutical sectors.

Another area of interest is the compound's potential role in flavor and fragrance applications. The methoxy-phenyl moiety is known to contribute to aromatic properties, which could be exploited in the creation of novel scents or flavor enhancers. This versatility underscores the importance of 94195-90-1 in both industrial and consumer-facing applications.

For those searching for 2-[2-(3-Methoxy-phenyl)-2-oxo-ethyl]-3-oxo-butyric acid ethyl ester suppliers, it is essential to consider factors such as purity, packaging, and compliance with international standards. The compound is typically available in laboratory-scale quantities, but larger-scale production can be arranged for industrial clients. Its chemical stability and well-documented safety profile make it a reliable choice for researchers and manufacturers alike.

In summary, 2-[2-(3-Methoxy-phenyl)-2-oxo-ethyl]-3-oxo-butyric acid ethyl ester (CAS 94195-90-1) is a multifaceted compound with significant potential in pharmaceuticals, green chemistry, and flavor industries. Its unique structural features and adaptability make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its applications, this compound is likely to remain a key player in advanced chemical synthesis.